Cas no 14472-28-7 (Benzenesulfonic acid,4-methyl-, aluminum salt (3:1))
14472-28-7 structure
Product Name:Benzenesulfonic acid,4-methyl-, aluminum salt (3:1)
CAS No:14472-28-7
MF:C7H7AlO3S
MW:198.175219774246
CID:146681
PubChem ID:16204972
Update Time:2025-04-19
Benzenesulfonic acid,4-methyl-, aluminum salt (3:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-methyl-, aluminum salt (3:1)
- aluminium p-toluenesulphonate
- aluminum,4-methylbenzenesulfonate
- aluminum tris(4-methylbenzenesulfonate)
- Tris(p-toluenesulfonic acid) aluminum salt
- Tris(4-methylbenzenesulfonic acid)aluminum salt
- aluminum;4-methylbenzenesulfonate
- 14472-28-7
- EINECS 238-465-9
-
- Inchi: 1S/C7H8O3S.Al/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+3/p-1
- InChI Key: YDQWDYJPBFLALK-UHFFFAOYSA-M
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[Al+3]
Computed Properties
- Exact Mass: 540.01633
- Monoisotopic Mass: 197.993128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 171.6
Benzenesulfonic acid,4-methyl-, aluminum salt (3:1) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
14472-28-7 (Benzenesulfonic acid,4-methyl-, aluminum salt (3:1)) Related Products
- 2113-68-0(4-Biphenylsulfonic acid)
- 98-69-1(4-Ethylbenzenesulfonic acid)
- 104-15-4(4-methylbenzene-1-sulfonic acid)
- 1300-72-7(Xylenesulfonic Acid Sodium Salt)
- 3453-83-6(2,4,6-Trimethylbenzenesulfonic acid)
- 835617-36-2(Mesitylenesulfonic acid dihydrate)
- 25241-15-0(Benzenesulfonic acid,2,6-dimethyl-)
- 312619-56-0(3-Methylbenzenesulfonic Acid Monohydrate)
- 88-61-9(2,4-Xylenesulfonic Acid)
- 6192-52-5(p-Toluenesulfonic acid monohydrate)
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